2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-[[5-(4-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C21H24N4O2S/c1-14(2)15-5-9-17(10-6-15)22-19(26)13-28-21-24-23-20(25(21)3)16-7-11-18(27-4)12-8-16/h5-12,14H,13H2,1-4H3,(H,22,26)
• InChI Key: HZIGQYGMBYKLBD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)OC
• Molecular Formula: C21H24N4O2S
• Molecular Weight: 396.5 g/mol

Description

2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(propan-2-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C21H24N4O2S and its molecular weight is 396.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-isopropylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is 396.16199719 g/mol and the complexity rating of the compound is 491. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• The research on compounds similar to the one mentioned often involves the synthesis of complex molecules that can serve as intermediates for further chemical reactions or as final products with specific properties. For example, studies on the synthesis of N-aryl substituted phenyl acetamide analogs highlight the diverse chemical reactions and conditions used to create molecules with specific configurations and functionalities. These methodologies can be adapted for the synthesis of a wide range of compounds, including those with potential pharmaceutical applications (Kumar et al., 2019).

Biological Activities

• Compounds with structures similar to "N-(4-isopropylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide" have been evaluated for various biological activities. For instance, analogues have been studied for their potential as anticancer and antimicrobial agents, demonstrating the importance of such compounds in therapeutic research. These findings suggest the possibility of exploring the specific compound for similar biological activities, potentially leading to the development of new therapeutic agents (Virk et al., 2018).

Molecular Docking and Enzyme Inhibitory Activities

• The enzyme inhibitory properties of related compounds have been a subject of research, indicating the potential of these molecules in modulating biochemical pathways. Molecular docking studies provide insights into the interaction between these compounds and biological targets, revealing their potential mechanisms of action and guiding the design of molecules with improved efficacy and selectivity (Sharma et al., 2018).